Cas no 13935-78-9 (2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride)

• Product Name: 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride
• CAS No: 13935-78-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD09026661
• CID: 1267478
• PubChem ID: 203118
• Update Time: 2025-06-15

2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-indanol Hydrochloride (1:1)
• 2-amino-2,3-dihydro-1H-inden-1-ol;hydrochloride
• EN300-98224
• 2-Amino-2,3-dihydro-1H-inden-1-ol--hydrogen chloride (1/1)
• 2-Amino-1-hydroxyhydrindene hydrochloride
• Aminoindanol hydrochloride
• AKOS006282736
• 1-Indanol, 2-amino-, hydrochloride
• (1R,2S)-(+)-2-Amino-1-indanol hydrochloride
• 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride
• CS-0265397
• SCHEMBL3050297
• Z1431905060
• 2-aminoindan-1-ol HCl
• DTXSID50930444
• 910889-37-1
• 29365-65-9
• 2-Amino-1-indanol hydrochloride
• 13935-78-9

• MDL： MFCD09026661
• Inchi： 1S/C9H11NO.ClH/c10-8-5-6-3-1-2-4-7(6)9(8)11;/h1-4,8-9,11H,5,10H2;1H
• InChI Key： KNFDUVWKQCDJQM-UHFFFAOYSA-N
• SMILES： Cl.OC1C2C=CC=CC=2CC1N

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 296.9°C at 760 mmHg
• Flash Point: 133.4°C
• PSA: 46.25

Additional information on 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride

Recent Advances in the Study of 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride (CAS: 13935-78-9)

The compound 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride (CAS: 13935-78-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride, emphasizing its role as a key intermediate in the production of novel CNS-active compounds. The study demonstrated that optimized synthetic routes could yield higher purity and scalability, which are critical for industrial applications. Additionally, the compound's chiral properties were investigated, revealing its potential for enantioselective synthesis in drug development.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, examined the pharmacological profile of 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride. The research identified its affinity for specific neurotransmitter receptors, suggesting its utility in treating neurological disorders such as depression and anxiety. The study employed in vitro and in vivo models to validate the compound's efficacy and safety, paving the way for future clinical trials.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride. A 2024 study utilized molecular docking and dynamics simulations to predict its binding modes with target proteins, offering a structural basis for its biological activity. These findings are instrumental in designing derivatives with enhanced potency and selectivity.

In conclusion, the ongoing research on 2-amino-2,3-dihydro-1H-inden-1-ol hydrochloride (CAS: 13935-78-9) underscores its multifaceted potential in drug discovery. From synthetic optimization to pharmacological characterization, the compound continues to be a focal point in the quest for innovative therapeutics. Future studies are expected to delve deeper into its clinical applications, further solidifying its role in the pharmaceutical industry.